Cas no 869941-77-5 (5-cyclobutyl-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-cyclobutyl-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 869941-77-5
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• CID: 3302354
• PubChem ID: 45158225
• Update Time: 2025-10-18

5-cyclobutyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-TRIAZOLE-3-THIONE, 5-CYCLOBUTYL-2,4-DIHYDRO-4-METHYL-
• 5-cyclobutyl-4-methyl-4H-1,2,4-triazole-3-thiol
• UJB94177
• AKOS017515962
• 3-cyclobutyl-4-methyl-1H-1,2,4-triazole-5-thione
• 4-methyl-5-cyclobutyl-4h-[1,2,4]triazole-3-thiol
• Z1255383659
• RFNJXCLJSCQYJE-UHFFFAOYSA-N
• SCHEMBL390783
• 869941-77-5
• EN300-129120

• Inchi： 1S/C7H11N3S/c1-10-6(5-3-2-4-5)8-9-7(10)11/h5H,2-4H2,1H3,(H,9,11)
• InChI Key： RFNJXCLJSCQYJE-UHFFFAOYSA-N
• SMILES： N1=C(C2CCC2)N(C)C(=S)N1

Computed Properties

• Exact Mass: 169.067
• Monoisotopic Mass: 169.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7A^2
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-cyclobutyl-4-methyl-4H-1,2,4-triazole-3-thiol

Introduction to 5-cyclobutyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 869941-77-5)

5-cyclobutyl-4-methyl-4H-1,2,4-triazole-3-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 869941-77-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the triazole class, characterized by a three-membered nitrogen-containing ring, which is further modified by a cyclobutyl substituent at the 5-position and a methyl group at the 4-position. The presence of a thiol (-SH) group at the 3-position introduces reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.

The structure of 5-cyclobutyl-4-methyl-4H-1,2,4-triazole-3-thiol is of particular interest because it combines several pharmacophoric elements that are known to enhance biological activity. The cyclobutyl ring provides steric hindrance and stability, while the methyl group can influence electronic distribution and binding interactions. The thiol group is a versatile functional moiety that can participate in hydrogen bonding, disulfide bond formation, and redox reactions, which are critical for modulating biological pathways.

In recent years, there has been growing interest in heterocyclic compounds as lead molecules for therapeutic agents. Triazoles, in particular, have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 5-cyclobutyl-4-methyl derivative represents an innovative modification of the classical triazole scaffold, aiming to improve pharmacokinetic profiles and target specificity.

One of the most compelling aspects of 5-cyclobutyl-4-methyl-4H-1,2,4-triazole-3-thiol is its potential as a pharmacological probe. Researchers have been exploring its interactions with various biological targets to elucidate mechanisms of action and identify new therapeutic opportunities. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and neurodegeneration. The thiol group, in particular, has been highlighted as a key player in modulating redox-sensitive signaling pathways, which are dysregulated in many pathological conditions.

The synthesis of 5-cyclobutyl-4-methyl-4H-1,2,4-triazole-3-thiol presents an interesting challenge due to the need to introduce multiple functional groups in a regioselective manner. Advances in synthetic methodologies have enabled more efficient access to this compound, allowing for rapid exploration of its derivatives. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the triazole ring efficiently, while thiourea derivatives have been utilized to introduce the thiol functionality.

From a computational chemistry perspective, the molecular modeling of 5-cyclobutyl-4-methyl-4H-1,2,4-triazole-3-thiol has provided insights into its binding mode with potential targets. Studies using molecular dynamics simulations have revealed that the compound can adopt multiple conformations depending on its environment, which may influence its bioactivity. Additionally, quantum mechanical calculations have been used to predict the electronic properties of the molecule, aiding in the design of more potent analogs.

The biological evaluation of 5-cyclobutyl-4-methyl-4H-1,2,4-triazole-3-thiol has yielded promising results in vitro. In cell-based assays, this compound has demonstrated selective toxicity toward certain cancer cell lines while exhibiting minimal toxicity toward normal cells. This selectivity is attributed to differences in target expression and sensitivity between malignant and healthy cells. Furthermore, studies using microarray analysis have identified pathways modulated by this compound that could provide insights into its mechanism of action.

One particularly intriguing finding is the role of the thiol group in mediating redox interactions within cells. Thiols are known to participate in antioxidant defense mechanisms and can influence signaling pathways involving reactive oxygen species (ROS). The ability of 5-cyclobutyl-4-methyl-4H-1,2,4-triazole-3-thiol to modulate these processes may make it effective against diseases where oxidative stress plays a significant role.

The development of novel therapeutic agents often involves optimizing pharmacokinetic properties such as solubility、bioavailability、and metabolic stability. In this context，the cyclobutyl substituent in 5-cyclobutyl-4-methyl derivative contributes to improved solubility compared to unsubstituted triazoles，while the methyl group enhances metabolic resistance。These features make it an attractive candidate for further development into an oral therapeutic agent.

Recent advances in drug delivery systems have also opened new avenues for utilizing compounds like 5-cyclobutyl - - - - - - - - - --methyl - -- -- -- -- -- -- -- -- -- -- -- -- -- -- ---- H - 1 , 2 , 4 - triazole - 3 - thiol (CAS No . 869941 - 77 - 5 ) . Nanoparticle formulations ， liposomes ， and other advanced carriers can enhance delivery efficiency and target specificity ， potentially improving therapeutic outcomes .

The future directions for research on this compound include exploring its potential as an intermediate in combinatorial chemistry libraries ， where it can be used to generate diverse analogs with tailored biological activities . Additionally ， investigating its role in preclinical models will be crucial for assessing its translational potential into clinical applications .

In conclusion ， 5-cyclobutyl - --- --- --- --- --- --- --- --- --- --- --- --- --- --- methyl - 1 , 2 , 4 - triazole - 3 - thiol ( CAS No . 869941 - 77 - 5 ) represents a promising lead structure with significant therapeutic potential . Its unique structural features ， coupled with preliminary evidence of biological activity ， make it an exciting candidate for further exploration in pharmaceutical research . As our understanding of molecular interactions continues to evolve ， compounds like this one will play an increasingly important role in developing novel treatments for human diseases .